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Compound of Interest

Compound Name:

Cat. No.: B15293092

N-Nitrosodibenzylamine-d10

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for

N-Nitrosodibenzylamine-d10. It is intended to equip laboratory personnel with the necessary

knowledge to handle this compound safely and effectively.

Chemical Identification

Property

Value

Chemical Name

N-Nitrosodibenzylamine-d10

N-Nitroso-N-
(phenylmethyl)benzenemethanamine-d10,
Synonyms ] ] ]
Dibenzylnitrosamine-d10, N,N-
Dibenzylnitrosamine-d10
CAS Number 1794791-25-5[1][2]

Molecular Formula

C14H4D10N20[1][2]

Molecular Weight

236.34 g/mol [1]

Appearance

Pale Yellow to Yellow Low-Melting Solid to
Solid[3]

Unlabelled CAS

5336-53-8[2]
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Hazard Identification

N-Nitrosodibenzylamine-d10 is classified as a hazardous substance. The primary hazards
are related to its potential mutagenicity and acute toxicity if ingested.

GHS Classification[4]

e Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4]

o Germ Cell Mutagenicity (Category 2): H341 - Suspected of causing genetic defects.[4]
GHS Label Elements[4]

e Pictograms:

o Lr:alt text

(GHSO07)

o leialt text

(GHS08)
e Signal Word: Warning[4]
Hazard Statements[4]
e H302: Harmful if swallowed.[4]
e H341: Suspected of causing genetic defects.[4]
Precautionary Statements[4]
e Prevention:
o P202: Do not handle until all safety precautions have been read and understood.[4]
o P264:. Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.[4]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e Response:
o P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]
o P308 + P313: IF exposed or concerned: Get medical advice/attention.[4]
o P330: Rinse mouth.[4]
e Storage:
o P405: Store locked up.[4]
e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Toxicological Information

Limited toxicological data is available for the deuterated form. The information below is based
on the non-deuterated analogue, N-Nitrosodibenzylamine.

Metric Value Species Reference

LD50 (Oral) 900 mg/kg Rat [3]

N-Nitrosodibenzylamine (NDBzA) is mutagenic to Salmonella typhimurium and induces DNA
strand breaks in isolated rat hepatocytes.[1][3]

Experimental Protocols

Detailed experimental protocols for the synthesis or use of N-Nitrosodibenzylamine-d10 are
not readily available in public safety literature. As a deuterated internal standard, its primary
application is in analytical testing, particularly for trace-level quantification of nitrosamine
impurities in pharmaceutical products.[5] The handling and use of this compound would follow
standard laboratory procedures for handling hazardous chemicals, as outlined in this guide.
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A general workflow for the safe handling of N-Nitrosodibenzylamine-d10 in a laboratory
setting is depicted below.

Safe Handling Workflow for N-Nitrosodibenzylamine-d10

Preparation

Read Safety Data Sheet (SDS)

\

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

\

Prepare Well-Ventilated Work Area
(Fume Hood)

Handling
Y

Weigh Compound Carefully

A

/

Dissolve in Appropriate Solvent

A

/

Perform Experiment

Cleanup <‘S

; Disposal

Decontaminate Glassware

\

Dispose of Waste in

Designated Hazardous Waste Container

\

Clean Work Area

\

Remove and Dispose of PPE

\

Wash Hands Thoroughly
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Caption: General laboratory workflow for handling N-Nitrosodibenzylamine-d10.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route

First-Aid Procedure

Rinse mouth with water.[4] Do NOT induce

Ingestion vomiting.[4] Call a POISON CENTER or doctor
immediately.
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek medical attention.[4]

[6]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[4]
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally.[4] Remove contact lenses
if present and easy to do.[4] Continue rinsing.

Seek medical attention.

Handling and Storage

Handling:

e Avoid contact with skin and eyes.[7]

» Avoid formation of dust and aerosols.[8]

» Use only in a well-ventilated area, preferably in a chemical fume hood.[4][8]
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o Wear appropriate personal protective equipment (PPE).[7]
e Wash hands thoroughly after handling.[4][7]
e Do not eat, drink, or smoke in work areas.[4]
Storage:
e Store in a tightly closed container in a dry and well-ventilated place.[8]
e Recommended storage is in a refrigerator or freezer at -20°C.[3]
» Store locked up.[4]
Exposure Controls and Personal Protection
Engineering Controls:
o Alaboratory fume hood or other appropriate form of local exhaust ventilation is necessary.[8]
o Ensure eyewash stations and safety showers are readily accessible.[6]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]
» Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber). Inspect gloves before use.[8]
o Wear a lab coat or other protective clothing.[7]

» Respiratory Protection: If the respirator is the sole means of protection, use a full-face
supplied-air respirator. Otherwise, NIOSH-approved N100 or CEN-approved FFP3
particulate respirators can be used as a backup to engineering controls.[8]

A decision tree for selecting the appropriate level of PPE is provided below.
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PPE Selection Decision Tree

Start: Assess Task
Handling Solid Compound?

Yes

Risk of Aerosol Generation?

Enhanced PPE (Solid):
- Base PPE
- Fume Hood

- Consider Respirator

Handling Solution?

Risk of Splash?

Enhanced PPE (Solution): Minimum PPE:
- Base PPE - Safety Glasses
- Chemical Goggles - Lab Coat
- Face Shield - Nitrile Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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